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Compound of Interest

Compound Name: TAS-114

Cat. No.: B611158 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount. This document provides essential

procedural guidance for TAS-114, a compound identified as harmful if swallowed and very toxic

to aquatic life with long-lasting effects. Adherence to these guidelines is critical for laboratory

safety and environmental protection.

Safety and Hazard Information
The primary hazards associated with TAS-114 are acute oral toxicity and significant aquatic

toxicity.[1] The Globally Harmonized System (GHS) classification for TAS-114 is summarized

below.

Hazard Class Category Hazard Statement

Acute toxicity, Oral Category 4 H302: Harmful if swallowed.

Acute aquatic toxicity Category 1 H400: Very toxic to aquatic life.

Chronic aquatic toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects.

Personal Protective Equipment (PPE) and Handling
When working with TAS-114, it is crucial to use appropriate personal protective equipment to

minimize exposure.[1] Engineering controls, such as ensuring adequate ventilation and

providing accessible safety showers and eye wash stations, should also be in place.[1]
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Recommended PPE:

Eye Protection: Safety goggles with side-shields.[1]

Hand Protection: Protective gloves.[1]

Skin and Body Protection: Impervious clothing.

Respiratory Protection: A suitable respirator should be used.

Safe Handling Practices:

Avoid inhalation, and contact with eyes and skin.

Prevent the formation of dust and aerosols.

Use only in areas with appropriate exhaust ventilation.

Do not eat, drink, or smoke when using this product.

Wash skin thoroughly after handling.

First Aid Measures
In case of accidental exposure, the following first aid measures should be taken immediately:
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Exposure Route First Aid Procedure

Eye Contact

Remove any contact lenses, locate an eye-wash

station, and immediately flush eyes with large

amounts of water. Ensure adequate flushing by

separating the eyelids with fingers. Promptly call

a physician.

Skin Contact

Rinse skin thoroughly with large amounts of

water. Remove contaminated clothing and

shoes and call a physician.

Ingestion
If swallowed, call a POISON CENTER or

doctor/physician if you feel unwell. Rinse mouth.

Inhalation
Immediately relocate yourself or the casualty to

fresh air.

Disposal Protocol
The disposal of TAS-114 and its container must be handled by an approved waste disposal

plant. It is imperative to avoid releasing this substance into the environment due to its high

aquatic toxicity.

Below is a workflow diagram outlining the key steps for the proper disposal of TAS-114.

Start: TAS-114 Waste
Generated

Step 1: Collect Spillage Step 2: Prepare Waste Container Step 3: Label Container Clearly Step 4: Store Securely
Step 5: Transfer to Approved

Waste Disposal Plant
End: Proper Disposal

Complete

Click to download full resolution via product page

Caption: TAS-114 Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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